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Compound of Interest

Compound Name: Chloroborane

Cat. No.: B076620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas-phase structure of

chloroborane (BH₂Cl) and dichloroborane (BHCl₂), molecules of significant interest in

synthetic chemistry and materials science. This document summarizes key structural data

obtained from experimental studies, details the methodologies employed, and presents a

logical workflow for structural determination using microwave spectroscopy.

Introduction
Chloroboranes are highly reactive intermediates that play a crucial role in various chemical

transformations. Their fleeting existence in the gas phase makes structural elucidation

challenging, yet essential for understanding their reactivity and bonding characteristics. This

guide focuses on the precise geometric parameters of chloroborane and dichloroborane as

determined primarily through microwave spectroscopy, supplemented by computational

studies.

Molecular Structure of Chloroborane (BH₂Cl)
The gas-phase structure of chloroborane has been meticulously determined using microwave

spectroscopy. The molecule is planar with C₂ᵥ symmetry.[1][2]
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The key structural parameters for various isotopologues of chloroborane are summarized in

the table below. These values were derived from the analysis of their microwave spectra.

Isotopologue
B-H Bond
Length (rₛ, Å)

B-Cl Bond
Length (rₛ, Å)

H-B-H Angle
(∠, °)

Reference

¹¹BH₂³⁵Cl 1.1916(2) 1.7353(5) 124.22(3) [1][2]

¹¹BH₂³⁷Cl 1.1916(2) 1.7353(5) 124.22(3) [1][2]

¹⁰BH₂³⁵Cl 1.1916(2) 1.7353(5) 124.22(3) [1][2]

¹¹BD₂³⁵Cl - 1.7353(5) - [1][2]

Note: The uncertainties in the last digits are given in parentheses.

Rotational and Spectroscopic Constants
The rotational constants and other spectroscopic parameters provide further insight into the

molecule's properties.

Isotopologue A (MHz) B (MHz) C (MHz)
Dipole Moment
(μₐ, D)

¹¹BH₂³⁵Cl 133533.33(30) 10370.478(18) 9621.198(18) 0.75(5)[1][2]

¹¹BH₂³⁷Cl 133527.1(11) 10086.84(4) 9363.31(4) 0.75(5)[1][2]

¹⁰BH₂³⁵Cl 139912.7(10) 10373.91(4) 9639.11(4) 0.75(5)[1][2]

¹¹BD₂³⁵Cl 73114.7(10) 8683.01(4) 7762.06(4) 0.75(5)[1][2]

Molecular Structure of Dichloroborane (BHCl₂)
Dichloroborane is another important chloroborane species. Its gas-phase structure has also

been investigated, revealing a planar molecule.

Structural Parameters
The experimentally determined structural parameters for dichloroborane are presented below.
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Parameter Value Uncertainty Reference

B-H Bond Length (r,

Å)
1.130 0.001

B-Cl Bond Length (r,

Å)
1.750 0.001

Cl-B-Cl Angle (∠, °) 119.7 0.3

H-B-Cl Angle (∠, °) 120.15 0.02

Rotational Constants
Rotational constants for various isotopologues of dichloroborane have been determined from

their vibrational-rotational FT-IR spectra.[3]

Isotopologue A' (cm⁻¹) B' (cm⁻¹) C' (cm⁻¹)

H¹¹B³⁵Cl₂ - - -

H¹¹B³⁵Cl³⁷Cl - - -

D¹¹B³⁵Cl₂ 1.165932 ~0.106166 0.097229

D¹¹B³⁵Cl³⁷Cl - - -

Note: These are rotational constants for the first excited vibrational state.

Experimental Protocols
The determination of the gas-phase structures of chloroboranes relies on sophisticated

experimental techniques capable of probing these transient species.

Synthesis of Gas-Phase Chloroboranes
Chloroborane (BH₂Cl) is a highly reactive and unstable molecule with a short lifetime.[1][2] In

the laboratory, it is generated in the gas phase for immediate spectroscopic analysis. A

common method involves the reaction of diborane (B₂H₆) with boron trichloride (BCl₃).[1][2]
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A typical experimental setup involves passing a mixture of B₂H₆ and BCl₃ through a heated

quartz tube.[1] The flow of each gas is precisely regulated. The reaction products are then

continuously flowed through the absorption cell of the spectrometer.[1] Alternatively, an electric

discharge in a mixture of the precursor gases can be used to produce chloroborane.[1]

Dichloroborane (BHCl₂) can be produced by irradiating a mixture of BCl₃ and H₂ (or D₂) with a

CO₂ laser.[3]

Microwave Spectroscopy
Microwave spectroscopy is a high-resolution technique that measures the rotational transitions

of molecules in the gas phase.[4] For a molecule to be observable by microwave spectroscopy,

it must possess a permanent dipole moment.[5]

Methodology:

Sample Introduction: The gaseous sample is introduced into a waveguide or a resonant

cavity at low pressure to minimize intermolecular interactions.[5]

Microwave Radiation: The sample is irradiated with microwave radiation of a specific

frequency range.

Absorption: When the frequency of the microwaves matches the energy difference between

two rotational levels of the molecule, the radiation is absorbed.

Detection: The absorption of microwaves is detected, and a spectrum of absorption intensity

versus frequency is recorded.

Analysis: The frequencies of the absorption lines are used to determine the rotational

constants (A, B, and C) of the molecule.

Structural Determination: By analyzing the rotational constants of several isotopically

substituted species, the precise bond lengths and angles of the molecule can be calculated.

Gas-Phase Electron Diffraction
Gas-phase electron diffraction (GED) is another powerful technique for determining the

structure of molecules in the gaseous state.[2]
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Methodology:

Electron Beam Generation: A high-energy beam of electrons is generated and focused.

Sample Interaction: The electron beam is passed through a jet of the gaseous sample.

Scattering: The electrons are scattered by the electric field of the atoms in the molecules.

Diffraction Pattern: The scattered electrons create a diffraction pattern on a detector, which

consists of concentric rings of varying intensity.

Data Analysis: The intensity of the scattered electrons is measured as a function of the

scattering angle. This information is used to generate a radial distribution curve, which gives

the probability of finding two atoms at a certain distance from each other.

Structure Refinement: The experimental radial distribution curve is compared to theoretical

curves calculated for different molecular geometries. The bond lengths, angles, and torsional

angles are adjusted until the best fit between the experimental and theoretical curves is

achieved.

Workflow for Structural Determination
The following diagram illustrates the general workflow for determining the gas-phase structure

of a molecule like chloroborane using microwave spectroscopy.
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Caption: Workflow for gas-phase molecular structure determination.
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Conclusion
The gas-phase structures of chloroborane and dichloroborane have been precisely

determined through the application of microwave spectroscopy and other techniques. This

guide provides a consolidated source of this structural data and an overview of the

experimental methodologies. A thorough understanding of the geometry of these fundamental

molecules is critical for researchers in the fields of inorganic chemistry, materials science, and

drug development, where boron-containing compounds are of increasing importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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